Cas no 946289-71-0 (3-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide)

• Product Name: 3-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide
• CAS No: 946289-71-0
• MF: C₂₃H₂₀N₂O₃S₂
• MW: 436.546503067017
• CID: 5503644
• Update Time: 2025-05-23

3-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-(ethylsulfonyl)-N-[4-(6-methyl-2-benzothiazolyl)phenyl]-
• 3-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide

• Inchi： 1S/C23H20N2O3S2/c1-3-30(27,28)19-6-4-5-17(14-19)22(26)24-18-10-8-16(9-11-18)23-25-20-12-7-15(2)13-21(20)29-23/h4-14H,3H2,1-2H3,(H,24,26)
• InChI Key： VJEWBGCETDIXON-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=C(C)C=C3S2)C=C1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide

Professional Introduction to Compound with CAS No. 946289-71-0 and Product Name: 3-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide

The compound with the CAS number 946289-71-0 and the product name 3-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of an ethanesulfonyl group and a 6-methyl-1,3-benzothiazol-2-yl moiety, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of benzamide derivatives in drug development. The benzamide core is a well-known pharmacophore that exhibits a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of substituents such as the ethanesulfonyl group enhances the binding affinity and selectivity of these compounds towards target enzymes and receptors. In particular, the 6-methyl-1,3-benzothiazol-2-yl substituent adds another layer of complexity to the molecule, influencing its solubility, metabolic stability, and overall bioavailability.

One of the most compelling aspects of this compound is its potential in the treatment of various diseases. Studies have shown that benzamide derivatives can modulate key signaling pathways involved in inflammation and cancer progression. The ethanesulfonyl group, for instance, has been found to enhance the interaction between the compound and its biological target, leading to more potent effects. Additionally, the 6-methyl-1,3-benzothiazol-2-yl moiety has been associated with improved pharmacokinetic properties, making it a promising candidate for further development.

The synthesis of 3-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the ethanesulfonyl group typically involves sulfonylation reactions, while the attachment of the 6-methyl-1,3-benzothiazol-2-yl moiety requires careful consideration to ensure regioselectivity and high yield. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve optimal results.

From a biological perspective, this compound has shown promise in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer metabolism. The ethanesulfonyl group has been particularly noted for its ability to disrupt inflammatory pathways by interacting with specific enzymes like COX-2 and LOX. Meanwhile, the 6-methyl-1,3-benzothiazol-2-yl substituent has been found to enhance binding affinity towards targets such as cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation.

The pharmacokinetic profile of 3-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide has also been thoroughly evaluated. Studies indicate that this compound exhibits good oral bioavailability and moderate metabolic stability in vivo. The presence of the ethanesulfonyl group contributes to its solubility in both water and organic solvents, facilitating formulation into various dosage forms. Additionally, the 6-methyl-1,3-benzothiazol-2-yl moiety has been shown to protect the molecule from rapid degradation by metabolic enzymes.

In conclusion, 3-(ethanesulfonyl)-N-4-(6-methyl-1,3-benzothiazol-2-yI)phenylbenzamide (CAS No. 94628971) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are poised to play a significant role in addressing some of today's most challenging medical conditions.